Cas no 749846-42-2 (6-Bromo-pyrrolo1,2-apyrazine-3-carboxylic Acid)

• Product Name: 6-Bromo-pyrrolo1,2-apyrazine-3-carboxylic Acid
• CAS No: 749846-42-2
• MF: C₈H₅BrN₂O₂
• MW: 241.041500806808
• MDL: MFCD22201143
• CID: 2951730
• Update Time: 2023-11-22

6-Bromo-pyrrolo1,2-apyrazine-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 6-溴-吡咯并[1,2-A〕吡嗪-3-羧酸的酸
• 6-Bromo-pyrrolo[1,2-a]pyrazine-3-carboxylic acid
• 6-bromopyrrolo[1,2-a]pyrazine-3-carboxylic acid
• NE64242
• SB38572
• 6-Bromo-pyrrolo1,2-apyrazine-3-carboxylic acid
• 6-Bromo-pyrrolo1,2-apyrazine-3-carboxylic Acid

• MDL： MFCD22201143
• Inchi： 1S/C8H5BrN2O2/c9-7-2-1-5-3-10-6(8(12)13)4-11(5)7/h1-4H,(H,12,13)
• InChI Key： CNULAWGZSOSLHA-UHFFFAOYSA-N
• SMILES： BrC1=CC=C2C=NC(C(=O)O)=CN21

Computed Properties

• Exact Mass: 239.95344 g/mol
• Monoisotopic Mass: 239.95344 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 241.04
• XLogP3: 2.3
• Topological Polar Surface Area: 54.6

6-Bromo-pyrrolo1,2-apyrazine-3-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrazines Pyrrolopyrazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrazines